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Compound of Interest

Compound Name: Phenyl acetate

Cat. No.: B143977 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the key physical properties of phenyl
acetate, complete with experimental protocols for their determination and visualizations of

relevant chemical transformations. The information is intended to support laboratory research,

chemical synthesis, and drug development activities where phenyl acetate is utilized as a

solvent, reagent, or intermediate.

Physical and Chemical Properties of Phenyl Acetate
Phenyl acetate is an aromatic ester with the chemical formula C₈H₈O₂.[1][2] It exists as a

clear, colorless liquid at room temperature and possesses a characteristic sweetish, phenolic

odor.[2][3][4] This compound is an acetate ester formed from the formal condensation of phenol

and acetic acid.[3][4]

The following table summarizes the key quantitative physical properties of phenyl acetate,

compiled from various sources. These values are essential for handling, storage, and

application of the compound in a laboratory or industrial setting.
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Property Value Units Conditions Citations

Molecular Weight 136.15 g/mol [1][3][5][6]

Density 1.073 - 1.078 g/mL at 20-25 °C [1][3][4][5][7][8]

Melting Point -30 °C [1][3]

Boiling Point 195 - 196 °C at 760 mmHg [1][4][5][6][7]

Solubility in

Water
4 g/L at 20 °C [4][9]

Refractive Index 1.501 - 1.503 nD at 20 °C [3][4][5][6][7][8]

Flash Point 76 - 80 °C closed cup
[2][7][10][11][12]

[13]

Vapor Density 4.7 (Air = 1) [3][10][14]

Vapor Pressure 0.398 - 0.418 mm Hg at 25 °C [3][15]

Experimental Protocols for Determination of
Physical Properties
The following sections detail the general experimental methodologies for determining the key

physical properties of a liquid organic compound like phenyl acetate.

Since phenyl acetate is a liquid at room temperature, its melting point is determined at sub-

ambient temperatures.

Apparatus: A cryostat or a low-temperature melting point apparatus, a small test tube or

capillary tube, and a calibrated low-temperature thermometer.

Procedure:

A small sample of phenyl acetate is placed in a capillary tube.

The capillary tube is placed in the cooling block of the cryostat.

The temperature is gradually lowered.
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The temperature at which the liquid solidifies is recorded as the freezing point, which is

equivalent to the melting point.

The boiling point is a key indicator of the purity of a liquid.

Apparatus: A small distillation flask or a Thiele tube, a condenser, a heat source (heating

mantle or oil bath), a calibrated thermometer, and boiling chips.

Procedure (Distillation Method):

A small volume of phenyl acetate is placed in the distillation flask along with a few boiling

chips to ensure smooth boiling.

The apparatus is assembled for simple distillation with the thermometer bulb positioned

just below the side arm leading to the condenser.

The flask is gently heated.

The temperature is recorded when the liquid is boiling and a steady stream of condensate

is observed on the thermometer bulb. This temperature is the boiling point.[5][6][8][16]

The density of a liquid can be determined using several methods.

Apparatus: A pycnometer (specific gravity bottle) of a known volume, a balance, and a

constant temperature water bath.

Procedure:

The mass of the clean, dry pycnometer is accurately measured.

The pycnometer is filled with phenyl acetate and placed in a constant temperature water

bath until it reaches thermal equilibrium.

Any excess liquid is removed, and the exterior of the pycnometer is dried.

The mass of the pycnometer filled with phenyl acetate is measured.
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The density is calculated by dividing the mass of the phenyl acetate by the known volume

of the pycnometer.[10][13][17][18][19]

This qualitative and quantitative test determines the extent to which a substance dissolves in a

solvent.

Apparatus: A test tube, a graduated cylinder or pipette, a balance, and a vortex mixer or

shaker.

Procedure (Qualitative):

A small, measured amount of phenyl acetate is added to a test tube containing a specific

volume of deionized water.

The mixture is agitated vigorously.

The mixture is allowed to stand, and the miscibility of the two layers is observed. The

formation of a single, clear phase indicates solubility, while the presence of two distinct

layers indicates insolubility.[9][12][20][21][22]

Procedure (Quantitative):

A saturated solution of phenyl acetate in water is prepared at a specific temperature.

A known volume of the saturated solution is carefully separated from any undissolved

phenyl acetate.

The solvent is evaporated from the known volume of the solution, and the mass of the

remaining phenyl acetate is determined.

The solubility is then calculated in grams per liter (g/L) or other appropriate units.

Chemical Transformations of Phenyl Acetate
While not biological signaling pathways, the following chemical reactions represent logical

transformations of phenyl acetate and are visualized as requested.
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The Fries rearrangement is an organic reaction in which an aryl ester is converted to a hydroxy

aryl ketone by catalysis with a Lewis acid.[3][4][23]
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Caption: Fries Rearrangement of Phenyl Acetate.

Phenyl acetate can be hydrolyzed to phenol and acetic acid. This reaction can be catalyzed by

either an acid or a base.[14][15][24]
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Caption: Hydrolysis of Phenyl Acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdn.juniata.edu [cdn.juniata.edu]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://byjus.com/chemistry/fries-rearrangement/
https://www.pw.live/concepts-fries-rearrangement
https://en.wikipedia.org/wiki/Fries_rearrangement
https://www.benchchem.com/product/b143977?utm_src=pdf-body-img
https://www.benchchem.com/product/b143977?utm_src=pdf-body
https://www.benchchem.com/product/b143977?utm_src=pdf-body
https://www.pearson.com/channels/organic-chemistry/asset/f2e9f0f1/which-ester-hydrolyzes-more-rapidly-b-phenyl-acetate-or-benzyl-acetate
https://pubs.acs.org/doi/10.1021/ic980205x
https://pangea.stanford.edu/ERE/pdf/IGAstandard/SGW/2018/Gu.pdf
https://www.benchchem.com/product/b143977?utm_src=pdf-body-img
https://www.benchchem.com/product/b143977?utm_src=pdf-body
https://www.benchchem.com/product/b143977?utm_src=pdf-custom-synthesis
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143977?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. pennwest.edu [pennwest.edu]

3. byjus.com [byjus.com]

4. Fries Rearrangement | Reaction Mechanism of Fries Rearrangement [pw.live]

5. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]

6. Determination of Boiling Point of Organic Compounds - GeeksforGeeks
[geeksforgeeks.org]

7. chem.ucalgary.ca [chem.ucalgary.ca]

8. byjus.com [byjus.com]

9. scribd.com [scribd.com]

10. quora.com [quora.com]

11. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

12. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

13. Density Determination of Solids and Liquids - EAG Laboratories [eag.com]

14. Which ester hydrolyzes more rapidly? b. phenyl acetate or benzyl ... | Study Prep in
Pearson+ [pearson.com]

15. pubs.acs.org [pubs.acs.org]

16. chem.libretexts.org [chem.libretexts.org]

17. wjec.co.uk [wjec.co.uk]

18. pro-lehrsysteme.ch [pro-lehrsysteme.ch]

19. m.youtube.com [m.youtube.com]

20. www1.udel.edu [www1.udel.edu]

21. google.com [google.com]

22. chem.ucalgary.ca [chem.ucalgary.ca]

23. Fries rearrangement - Wikipedia [en.wikipedia.org]

24. pangea.stanford.edu [pangea.stanford.edu]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Phenyl Acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b143977#what-are-the-physical-properties-of-phenyl-
acetate]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://byjus.com/chemistry/fries-rearrangement/
https://www.pw.live/concepts-fries-rearrangement
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://www.scribd.com/doc/45009542/Procedure-for-Determining-Solubility-of-Organic-Compounds
https://www.quora.com/How-can-the-density-of-liquid-be-measured
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.eag.com/techniques/density-determination-of-solids-and-liquids/
https://www.pearson.com/channels/organic-chemistry/asset/f2e9f0f1/which-ester-hydrolyzes-more-rapidly-b-phenyl-acetate-or-benzyl-acetate
https://www.pearson.com/channels/organic-chemistry/asset/f2e9f0f1/which-ester-hydrolyzes-more-rapidly-b-phenyl-acetate-or-benzyl-acetate
https://pubs.acs.org/doi/10.1021/ic980205x
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.wjec.co.uk/media/qhtfc5tj/determination-of-the-density-of-liquids-and-solids-regular-and-irregular.pdf
https://pro-lehrsysteme.ch/assets/p0998600_en.pdf.pdf
https://m.youtube.com/watch?v=kVbA4chbGD4
https://www1.udel.edu/chem/CHEM322/Handouts/unknowns_lab_handout.pdf
https://www.google.com/sorry/index?continue=https://www.youtube.com/watch%3Fv%3DajJ5UN2pKwU&q=EgRC5CLEGKqA_8kGIjA1qUIGc-hhtEt27mbFMqX0PZy1M87xpjrMji6KBmymxaEgSp8jZQCpZk9O6UqF5qgyAnJSWgFD
https://www.chem.ucalgary.ca/courses/351/laboratory/351expt_01_solubility.pdf
https://en.wikipedia.org/wiki/Fries_rearrangement
https://pangea.stanford.edu/ERE/pdf/IGAstandard/SGW/2018/Gu.pdf
https://www.benchchem.com/product/b143977#what-are-the-physical-properties-of-phenyl-acetate
https://www.benchchem.com/product/b143977#what-are-the-physical-properties-of-phenyl-acetate
https://www.benchchem.com/product/b143977#what-are-the-physical-properties-of-phenyl-acetate
https://www.benchchem.com/product/b143977#what-are-the-physical-properties-of-phenyl-acetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143977?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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